Cas no 644970-40-1 (tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate
• CAS No: 644970-40-1
• MF: C₁₀H₁₆F₃NO₂
• MW: 239.234753608704
• MDL: MFCD11501672
• CID: 4097864
• PubChem ID: 49760526
• Update Time: 2025-06-14

tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(trifluoromethyl)-, 1,1-dimethylethyl ester
• WS-01721
• DTXSID401178109
• 644970-40-1
• 1-Boc-3-(Trifluoromethyl)pyrrolidine
• t-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate
• MFCD11501672
• D85896
• TERT-BUTYL3-(TRIFLUOROMETHYL)PYRROLIDINE-1-CARBOXYLATE
• 1,1-Dimethylethyl 3-(trifluoromethyl)-1-pyrrolidinecarboxylate
• CS-0434804
• TERT-BUTYL 3-(TRIFLUOROMETHYL)PYRROLIDINE-1-CARBOXYLATE
• tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate

• MDL： MFCD11501672
• Inchi： 1S/C10H16F3NO2/c1-9(2,3)16-8(15)14-5-4-7(6-14)10(11,12)13/h7H,4-6H2,1-3H3
• InChI Key： RGMLHCFFVWGOJT-UHFFFAOYSA-N
• SMILES： FC(C1CN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 239.11331324g/mol
• Monoisotopic Mass: 239.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 229.5±35.0 °C at 760 mmHg
• Flash Point: 92.6±25.9 °C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 644970-40-1) in Chemical Biology and Pharmaceutical Applications

tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate (CAS: 644970-40-1) is a key intermediate in the synthesis of bioactive molecules, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its trifluoromethyl-pyrrolidine scaffold, has garnered significant attention due to its potential in drug discovery and development. Recent studies highlight its utility in the design of protease inhibitors, receptor modulators, and other therapeutic agents, leveraging the unique physicochemical properties imparted by the trifluoromethyl group.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate as a building block for novel kinase inhibitors. The research demonstrated that the compound's structural rigidity and electron-withdrawing properties enhance binding affinity to ATP-binding sites, leading to improved inhibitory activity against targeted kinases. This finding underscores its potential in oncology drug development, particularly for resistant cancer types.

In addition to its pharmacological applications, recent advancements in synthetic methodologies have optimized the production of tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate. A 2024 report in Organic Process Research & Development detailed a scalable, enantioselective synthesis route using catalytic asymmetric hydrogenation, achieving >99% enantiomeric excess (ee) and high yield (85%). This breakthrough addresses previous challenges in stereocontrol and cost-efficiency, facilitating broader industrial adoption.

Emerging applications also include its role in PET (positron emission tomography) tracer development. Researchers at MIT and Harvard have incorporated fluorine-18 labeled derivatives of this compound for imaging neurodegenerative diseases, capitalizing on the trifluoromethyl group's metabolic stability and blood-brain barrier permeability. Preliminary clinical trials show promising results in early Alzheimer's disease detection, with plans for Phase II trials in 2025.

Despite these advancements, challenges remain in the compound's toxicity profiling and metabolic fate. A 2023 toxicokinetic study in Chemical Research in Toxicology identified potential hepatotoxic metabolites arising from oxidative defluorination, prompting calls for structural modifications or prodrug strategies. Future research directions include computational modeling to predict metabolic pathways and the development of safer analogs without compromising bioactivity.

In conclusion, tert-Butyl 3-(trifluoromethyl)pyrrolidine-1-carboxylate (644970-40-1) represents a versatile scaffold with expanding applications in drug discovery, imaging, and agrochemistry. Ongoing innovations in synthesis and mechanistic understanding continue to unlock its potential, though further optimization is needed to address safety concerns. Collaborative efforts between academia and industry will be crucial to translate these findings into clinically and commercially viable solutions.